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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Ketanserinol
76330-73-9

B1673594

Get Quote

Disposal procedures are dictated by the hazard profile of the chemical. Since a specific SDS

for Ketanserinol is not widely available, the hazard classification of its parent compound,

Ketanserin, is used as a primary reference.

Hazard Classification

Description

Source SDS Reference

Acute Oral Toxicity

Category 3 (H301: Toxic if
swallowed) or Category 4
(H302: Harmful if swallowed).

[1](21(3]

UN Number

UN2811

[1]

Proper Shipping Name

Toxic solids, organic, n.o.s.

[1]

Environmental Hazard

Water Hazard Class 1 or 3:
Slightly to severely hazardous
for water. Do not allow to enter
sewers, surface, or ground

water.

[1]3]

Step-by-Step Disposal Protocol
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This protocol outlines the necessary steps for the safe segregation and disposal of
Ketanserinol waste in a laboratory setting.

1. Personal Protective Equipment (PPE)

o Always wear appropriate PPE when handling Ketanserinol, including a lab coat, safety
goggles with side shields, and chemical-resistant gloves.

2. Waste Segregation and Collection

e Do Not Dispose in Regular Trash or Down the Drain: Due to its acute toxicity and
environmental hazards, Ketanserinol must not be disposed of in standard laboratory trash
or washed down the sewer system[1][4].

o Designate a Hazardous Waste Container: Use a dedicated, leak-proof container that is
chemically compatible with Ketanserinol and any solvents used[5][6]. For solid waste, a
securely sealed polyethylene bag or container may be appropriate. For liquid waste, use a
screw-cap bottle.

o Collect All Contaminated Materials: Segregate all waste streams contaminated with
Ketanserinol. This includes:

[¢]

Unused or expired solid Ketanserinol.

o

Solutions containing Ketanserinol.

o

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.

[¢]

Rinsate from cleaning contaminated glassware. This rinsate must be collected as
hazardous waste[7].

3. Waste Container Labeling
o Label Immediately: Clearly label the waste container as soon as the first item is added.
e Required Information: The label must, at a minimum, include:

o The words "Hazardous Waste".
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The full chemical name: "Ketanserinol Waste".

[e]

o

An accurate list of all contents, including solvents and their approximate concentrations.

[¢]

The associated hazards (e.g., "Toxic").

The date accumulation started.

[¢]

4. Storage of Waste

o Secure and Segregated Storage: Store the sealed waste container in a designated satellite
accumulation area within the laboratory. This area should be under the control of laboratory
personnel and away from incompatible materials[6].

e Secondary Containment: It is best practice to keep the primary waste container within a
larger, chemically resistant secondary container to prevent spills[5].

5. Arranging for Final Disposal

e Contact Your EHS Department: When the waste container is full or has been in storage for
the maximum allowable time (e.g., 90 days in the U.S.), contact your institution's
Environmental Health & Safety (EHS) department to arrange for pickup[6][8].

» Follow Institutional Procedures: Your EHS department will provide specific instructions for
pickup and will manage the final disposal, which is typically high-temperature incineration,
through a licensed hazardous waste vendor[8][9].

Logical Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Ketanserinol waste.
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Ketanserinol Disposal Workflow
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Caption: Decision workflow for handling Ketanserinol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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